Cas no 302-04-5 (Thiocyanate)

• Product name: Thiocyanate
• CAS No: 302-04-5
• MF: CNS
• MW: 58.0823984146118
• CID: 305934
• PubChem ID: 9322

Thiocyanate Chemical and Physical Properties

Names and Identifiers

• Thiocyanate
• ZMZDMBWJUHKJPS-UHFFFAOYSA-M
• Q60839
• NCS-
• Rhodanid
• Thiocyanate ion
• Thiocyanate anion
• cyanosulfanide
• nitridosulfidocarbonate(1-)
• ZBKFYXZXZJPWNQ-UHFFFAOYSA-N
• Weedazol tl
• Rhodanide
• N#C-S(-)
• Thiozyanat
• BDBM26983
• nitridothiocarbonate(IV)
• nitridothiocarbonate(1-)
• DTXSID8047763
• NS00134117
• SCN(-1)
• THIOCYANIC ACID, ION(1-)
• 302-04-5
• Thiocyanid
• CHEBI:18022
• UNII-O748SU14OM
• NCGC00248651-02
• Thallium thiocyanate
• Silver thiocyanate agscn
• SCN-
• SCN
• O748SU14OM
• Thiocyanate ion (1-)
• CHEMBL127789
• Ammonium sulfocyanate
• hydrogen thiocyanate
• [S-C#N](-)
• NCGC00248651-01
• THIOCYANATE (NCS1-)
• BDBM62293
• SCN(-)
• BDBM50098587
• Thiocyanate ion (2-)
• ISOTHIOCYANIC ACID, ION(1-)
• 71048-69-6

• Inchi： InChI=1S/CHNS/c2-1-3/h3H/p-1
• InChI Key： ZMZDMBWJUHKJPS-UHFFFAOYSA-M
• SMILES： [S-]C#N

Computed Properties

• Exact Mass: 57.97510
• Monoisotopic Mass: 57.975145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 31.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.8

Experimental Properties

• Density: 1.126
• Boiling Point: 146°Cat760mmHg
• Flash Point: 42.1°C
• PSA: 23.79000
• LogP: 0.01438